Cas no 72004-15-0 (4-butoxy-N-(2-piperidin-1-ylethyl)benzenecarbothioamide)

• Product name: 4-butoxy-N-(2-piperidin-1-ylethyl)benzenecarbothioamide
• CAS No: 72004-15-0
• MF: C₁₈H₂₈N₂OS
• MW: 320.492723464966
• CID: 1752058
• PubChem ID: 3055072

4-butoxy-N-(2-piperidin-1-ylethyl)benzenecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-(2-piperidin-1-ylethyl)benzenecarbothioamide
• p-Butoxy-N-(2-piperidinoethyl)benzothioamide
• Benzamide, p-butoxy-N-(2-piperidinoethyl)thio-
• 72004-15-0
• p-Butoxy-N-(piperidinoethyl)thiobenzamide
• BRN 1650549
• DTXSID70222292

• Inchi： InChI=1S/C18H28N2OS/c1-2-3-15-21-17-9-7-16(8-10-17)18(22)19-11-14-20-12-5-4-6-13-20/h7-10H,2-6,11-15H2,1H3,(H,19,22)
• InChI Key： YZSNKHPMRPIHNQ-UHFFFAOYSA-N
• SMILES： CCCCOC1=CC=C(C=C1)C(=S)NCCN2CCCCC2

Computed Properties

• Exact Mass: 320.19244
• Monoisotopic Mass: 320.19223469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• Density: 1.063
• Boiling Point: 442.9°C at 760 mmHg
• Flash Point: 221.7°C
• Refractive Index: 1.557
• PSA: 24.5